Cas no 62088-33-9 (1,3-Cyclohexadiene, 1,4-bis(1-methylethyl)-)

• Product Name: 1,3-Cyclohexadiene, 1,4-bis(1-methylethyl)-
• CAS No: 62088-33-9
• MF: C₁₂H₂₀
• MW: 164.287203788757
• CID: 458670
• PubChem ID: 20872557
• Update Time: 2025-04-19

1,3-Cyclohexadiene, 1,4-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexadiene, 1,4-bis(1-methylethyl)-
• 1,4-di(propan-2-yl)cyclohexa-1,3-diene
• 62088-33-9
• DTXSID10610093

• Inchi： 1S/C12H20/c1-9(2)11-5-7-12(8-6-11)10(3)4/h5,7,9-10H,6,8H2,1-4H3
• InChI Key： PQMYPFWGYZXWEV-UHFFFAOYSA-N
• SMILES： C1C(=CC=C(C(C)C)C1)C(C)C

Computed Properties

• Exact Mass: 164.1566
• Monoisotopic Mass: 164.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids